Cas no 89981-21-5 (1(2H)-PHTHALAZINONE, 4-CHLORO-5,6,7,8-TETRAHYDRO-)

1(2H)-PHTHALAZINONE, 4-CHLORO-5,6,7,8-TETRAHYDRO- is a synthetic compound with significant applications in organic synthesis. It exhibits high purity and stability, making it an ideal starting material for the preparation of various pharmaceuticals and agrochemicals. The compound's unique structure and reactivity profile offer a wide range of synthetic possibilities, facilitating the development of novel compounds with diverse properties.

1(2H)-PHTHALAZINONE, 4-CHLORO-5,6,7,8-TETRAHYDRO- structure

89981-21-5 structure

Product Name:1(2H)-PHTHALAZINONE, 4-CHLORO-5,6,7,8-TETRAHYDRO-

CAS No:89981-21-5

MF:C₈H₉ClN₂O

MW:184.62286067009

CID:3174409

PubChem ID:23032566

Update Time:2025-10-18

1(2H)-PHTHALAZINONE, 4-CHLORO-5,6,7,8-TETRAHYDRO- Chemical and Physical Properties

Names and Identifiers

- 1(2H)-PHTHALAZINONE, 4-CHLORO-5,6,7,8-TETRAHYDRO-
- AT18182
- EN300-26679041
- FELMGSLVMGWMRN-UHFFFAOYSA-N
- 89981-21-5
- SCHEMBL1252025
- 4-chloro-5,6,7,8-tetrahydrophthalazin-1(2H)-one
- 4-chloro-5,6,7,8-tetrahydrophthalazin-1-ol
- Inchi： 1S/C8H9ClN2O/c9-7-5-3-1-2-4-6(5)8(12)11-10-7/h1-4H2,(H,11,12)
- InChI Key： FELMGSLVMGWMRN-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C(NN=1)=O)CCCC2

Computed Properties

Exact Mass: 184.0403406g/mol
Monoisotopic Mass: 184.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41.5Å²

1(2H)-PHTHALAZINONE, 4-CHLORO-5,6,7,8-TETRAHYDRO- Pricemore >>

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